Cas no 2228716-95-6 (2-(azetidin-3-yl)methyl-1-methylpyrrolidine)

• Product Name: 2-(azetidin-3-yl)methyl-1-methylpyrrolidine
• CAS No: 2228716-95-6
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 6228747
• PubChem ID: 165696487
• Update Time: 2025-06-10

2-(azetidin-3-yl)methyl-1-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)methyl-1-methylpyrrolidine
• 2-[(azetidin-3-yl)methyl]-1-methylpyrrolidine
• 2228716-95-6
• EN300-1997427

• Inchi： 1S/C9H18N2/c1-11-4-2-3-9(11)5-8-6-10-7-8/h8-10H,2-7H2,1H3
• InChI Key： XBJGYFUXJASTMS-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CC1CNC1

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(azetidin-3-yl)methyl-1-methylpyrrolidine

Comprehensive Overview of 2-(azetidin-3-yl)methyl-1-methylpyrrolidine (CAS No. 2228716-95-6)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-(azetidin-3-yl)methyl-1-methylpyrrolidine (CAS No. 2228716-95-6) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and pyrrolidine moieties, is increasingly studied for its potential applications in pharmaceuticals and biochemical research. Researchers and industry professionals are particularly intrigued by its structural versatility, which makes it a promising candidate for targeting various biological pathways.

The azetidine ring, a four-membered nitrogen-containing heterocycle, is a key feature of this compound. Its strained ring system often contributes to enhanced binding affinity and metabolic stability in drug molecules. Meanwhile, the pyrrolidine moiety, a five-membered saturated nitrogen heterocycle, is widely recognized for its role in improving bioavailability and pharmacokinetic properties. The combination of these two structural elements in 2-(azetidin-3-yl)methyl-1-methylpyrrolidine creates a scaffold with unique physicochemical properties that are highly desirable in modern drug design.

Recent trends in pharmaceutical research highlight a growing demand for novel small molecule modulators of G-protein-coupled receptors (GPCRs) and other therapeutic targets. 2-(azetidin-3-yl)methyl-1-methylpyrrolidine has shown particular promise in this area, with preliminary studies suggesting potential interactions with central nervous system (CNS) targets. This aligns with current industry focus on developing treatments for neurological disorders, which represents one of the fastest-growing segments in the pharmaceutical market.

From a synthetic chemistry perspective, the preparation of 2-(azetidin-3-yl)methyl-1-methylpyrrolidine presents interesting challenges and opportunities. The construction of the azetidine-pyrrolidine linkage requires careful consideration of protecting group strategies and selective functionalization. Modern synthetic approaches often employ transition metal-catalyzed coupling reactions or innovative ring-forming methodologies to efficiently assemble this molecular architecture. These synthetic considerations are particularly relevant given the pharmaceutical industry's emphasis on scalable and cost-effective manufacturing processes.

The physicochemical properties of 2-(azetidin-3-yl)methyl-1-methylpyrrolidine make it an attractive building block for medicinal chemistry programs. Its moderate lipophilicity, combined with the presence of basic nitrogen atoms, suggests favorable membrane permeability while maintaining sufficient aqueous solubility - a crucial balance for drug-like molecules. These characteristics have led to increased interest from researchers working on blood-brain barrier penetration and CNS drug delivery, areas that are currently receiving significant attention in drug development circles.

In the context of current pharmaceutical trends, the exploration of saturated nitrogen heterocycles like those found in 2-(azetidin-3-yl)methyl-1-methylpyrrolidine aligns with the industry's shift toward more three-dimensional molecular architectures. This represents a departure from traditional flat aromatic systems and reflects the growing understanding of how molecular shape influences target engagement and selectivity. As such, this compound serves as an excellent example of modern fragment-based drug design principles in action.

Quality control and analytical characterization of 2-(azetidin-3-yl)methyl-1-methylpyrrolidine typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring the compound's purity and structural integrity, particularly when used as a reference standard or building block in pharmaceutical synthesis. The analytical data generated for this compound contributes to the growing body of knowledge about azetidine-containing compounds and their behavior in various analytical systems.

Looking forward, the potential applications of 2-(azetidin-3-yl)methyl-1-methylpyrrolidine continue to expand as researchers uncover new biological targets and therapeutic areas where its unique structural features may prove advantageous. The compound's versatility makes it a valuable tool for structure-activity relationship studies and medicinal chemistry optimization campaigns. As the pharmaceutical industry places greater emphasis on innovative molecular scaffolds, compounds like 2-(azetidin-3-yl)methyl-1-methylpyrrolidine are likely to play increasingly important roles in drug discovery pipelines.

From a commercial perspective, the availability of 2-(azetidin-3-yl)methyl-1-methylpyrrolidine (CAS No. 2228716-95-6) through specialized chemical suppliers has facilitated its adoption in research programs worldwide. The compound's growing popularity reflects broader trends in pharmaceutical research, where there is increasing demand for structurally diverse building blocks that can help address challenging drug discovery objectives. As synthetic methodologies continue to advance, we can expect to see expanded applications and derivatives of this interesting molecular scaffold.

In conclusion, 2-(azetidin-3-yl)methyl-1-methylpyrrolidine represents a fascinating example of modern medicinal chemistry at work. Its combination of azetidine and pyrrolidine rings offers unique opportunities for drug discovery, particularly in areas requiring modulation of complex biological targets. As research into nitrogen-containing heterocycles continues to advance, this compound and its derivatives are poised to make significant contributions to the development of new therapeutic agents across multiple disease areas.